5-Methoxyquinolin-8-amine
Cat. No. B1363270
Key on ui cas rn:
30465-68-0
M. Wt: 174.2 g/mol
InChI Key: MFLLTRMMFHENCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09102688B2
Procedure details
In a similar fashion using route 2 general procedure 4, 5-methoxy-8-nitroquinoline (Intermediate 66) (550 mg, 2.69 mmol), tin (II) chloride (1.53 mg, 8.07 mmol) and 6 N HCl (3 drops) gave the title compound (430 mg, 91%).
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:12]=[CH:11][C:10]([N+:13]([O-])=O)=[C:9]2[C:4]=1[CH:5]=[CH:6][CH:7]=[N:8]2.[Sn](Cl)Cl>Cl>[CH3:1][O:2][C:3]1[CH:12]=[CH:11][C:10]([NH2:13])=[C:9]2[C:4]=1[CH:5]=[CH:6][CH:7]=[N:8]2
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Inputs
Step One
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Name
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Quantity
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550 mg
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Type
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reactant
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Smiles
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COC1=C2C=CC=NC2=C(C=C1)[N+](=O)[O-]
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC1=C2C=CC=NC2=C(C=C1)[N+](=O)[O-]
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Step Three
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Name
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Quantity
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1.53 mg
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Type
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reactant
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Smiles
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[Sn](Cl)Cl
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC1=C2C=CC=NC2=C(C=C1)N
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 430 mg | |
| YIELD: PERCENTYIELD | 91% | |
| YIELD: CALCULATEDPERCENTYIELD | 91.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
